Cas no 2090592-41-7 (methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate
• CAS No: 2090592-41-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5721394
• PubChem ID: 121214045
• Update Time: 2025-05-23

methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-aminopyrazol-1-yl)propanoate
• methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate
• F2198-5856
• 2090592-41-7
• EN300-22022037
• AKOS026724524
• 1H-Pyrazole-1-acetic acid, 5-amino-α-methyl-, methyl ester

• Inchi： 1S/C7H11N3O2/c1-5(7(11)12-2)10-6(8)3-4-9-10/h3-5H,8H2,1-2H3
• InChI Key： MFHTXBUKVAZFQC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C(=CC=N1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 303.2±22.0 °C(Predicted)
• pka: 3.54±0.10(Predicted)

Additional information on methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate

Compound CAS No. 2090592-41-7: Methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate

Methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate, identified by the CAS registry number 2090592-41-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The molecular structure of methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate consists of a pyrazole ring substituted with an amino group at position 5 and a methyl ester group attached to position 1 of the pyrazole ring via a propanoate linkage. The presence of the amino group and the ester functionality introduces versatility in terms of reactivity and potential bioavailability, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have reported that certain pyrazole-containing compounds exhibit potent anti-inflammatory activity by targeting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

In addition to its biological relevance, methyl 2-(5-amino-1H-pyrazol-1-yl)propanoate has been investigated for its role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The ease of functionalization at the amino group and the ester moiety allows chemists to modify this compound to achieve desired biological effects while maintaining structural integrity.

From a synthetic perspective, the preparation of methyl 2-(5-amino-1H-pyrazol-1-yloxy)propanoate involves multi-step reactions that typically start with the synthesis of the pyrazole ring followed by functionalization at specific positions. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical factors that influence its suitability for different applications. For example, its solubility in organic solvents makes it amenable for use in organic reactions, while its stability under physiological conditions is essential for its potential use as a drug candidate.

In terms of toxicity and safety profiles, preliminary studies suggest that methyl 2-(5-amino-1H-pyrazol-rilyl)propanoate exhibits low toxicity at therapeutic doses, which is a favorable attribute for drug development. However, further comprehensive toxicological studies are required to fully assess its safety profile and determine its suitability for human use.

The integration of computational chemistry tools with experimental studies has provided deeper insights into the molecular interactions and pharmacokinetic properties of this compound. For instance, molecular docking studies have revealed potential binding modes with target proteins, offering valuable information for optimizing its bioavailability and efficacy.

In conclusion, methyl 2-(5-amino-H-pyrazol-rilyl)propanoate represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising lead compound for future drug discovery efforts.